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Abstract
4-tert-Butylbenzenesulfonyl chloride (CAS No. 15084-51-2) is a vital intermediate in organic

and medicinal chemistry, notably in the synthesis of sulfonamide-based therapeutic agents.[1]

Its physical properties, particularly the melting point, are critical indicators of purity and are

essential for process control in drug development and manufacturing. This document provides

a comprehensive overview of the melting point of 4-tert-Butylbenzenesulfonyl chloride,

detailed experimental protocols for its determination, and a summary of its synthesis pathway.

Physicochemical Data
4-tert-Butylbenzenesulfonyl chloride is a white to off-white crystalline solid at room

temperature.[1] Its key identifiers and physical properties are summarized below.

Table 1: Physical and Chemical Properties of 4-tert-Butylbenzenesulfonyl Chloride
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Property Value Source(s)

IUPAC Name
4-tert-butylbenzene-1-sulfonyl

chloride
[2]

CAS Number 15084-51-2 [2]

Molecular Formula C₁₀H₁₃ClO₂S [2]

Molecular Weight 232.73 g/mol

Appearance
White to cream crystals or

powder
[1][2]

Melting Point 78-81 °C [3]

78.0-85.0 °C [2]

Experimental Protocol: Melting Point Determination
The melting point of a crystalline solid is a key determinant of its purity.[4] A pure substance

typically exhibits a sharp melting point range of 0.5-1.0°C. Impurities tend to depress and

broaden this range.[5] The following protocol outlines the standard capillary method for

determining the melting point of 4-tert-Butylbenzenesulfonyl chloride using a digital melting

point apparatus.

3.1 Materials and Equipment

4-tert-Butylbenzenesulfonyl chloride sample

Melting point capillary tubes (sealed at one end)

Digital melting point apparatus (e.g., Mel-Temp or similar)

Mortar and pestle

Spatula

Watch glass
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3.2 Sample Preparation

Ensure the 4-tert-Butylbenzenesulfonyl chloride sample is completely dry and in a fine,

powdered form to ensure efficient and uniform heat transfer.[4]

If the sample consists of coarse crystals, gently grind a small amount into a fine powder

using a clean, dry mortar and pestle.[4]

Place a small amount of the powdered sample onto a watch glass.

3.3 Capillary Tube Loading

Press the open end of a capillary tube gently into the powdered sample on the watch glass.

A small amount of the solid will enter the tube.

Invert the tube and tap the sealed end gently on a hard surface to cause the powder to fall to

the bottom.[5][6]

Repeat until the sample is tightly packed to a height of approximately 1-2 mm.[5][6]

3.4 Measurement Procedure

Initial Rapid Determination (Optional): To find an approximate melting range, set the

apparatus to a rapid heating rate (e.g., 10-20°C per minute) and record the temperature

range at which the sample melts.[7] This provides a target for the more precise

measurement.

Precise Determination:

Allow the apparatus to cool to at least 20°C below the approximate melting point

observed.

Place the loaded capillary tube into the sample holder of the apparatus.[7]

Set the heating rate to a slow, constant rate, typically 1-2°C per minute, to ensure thermal

equilibrium.[5]

Observe the sample closely through the magnifying lens.
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Record the temperature (T₁) at which the first drop of liquid appears.

Record the temperature (T₂) at which the last crystal of the solid completely melts.

The melting point is reported as the range from T₁ to T₂.

Perform at least two careful determinations to ensure consistency and accuracy.

Synthesis Pathway Overview
4-tert-Butylbenzenesulfonyl chloride is synthesized via a two-step process starting from tert-

butylbenzene. The workflow involves sulfonation followed by chlorination.

Starting Materials

Intermediate Reagent

Final Product

tert-Butylbenzene

4-tert-Butylbenzenesulfonic Acid

 Sulfonation

Sulfonating Agent
(e.g., Chlorosulfuric Acid)

4-tert-Butylbenzenesulfonyl
Chloride

 Chlorination

Chlorinating Agent

Click to download full resolution via product page

Caption: Synthesis of 4-tert-Butylbenzenesulfonyl Chloride.
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This synthetic route first involves the sulfonation of tert-butylbenzene to produce 4-tert-

butylbenzenesulfonic acid.[8][9] This intermediate is then treated with a chlorinating agent to

yield the final product, 4-tert-butylbenzenesulfonyl chloride.[8] This compound serves as a

key precursor for creating sulfonamides, a class of compounds with significant pharmaceutical

applications, including the synthesis of the endothelin receptor antagonist Bosentan.[10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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